1-(2-ethoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, Hadizadeh et al. synthesized 2-(2-(1H-imidazol-1-yl)ethyl)-4-(1-benzyl-2-(substituted thio)-1H-imidazol-5-yl)-5-(substituted carbonyl)-6-methyl-1, 4-dihydropyridine-3-substituted carboxylic acid and evaluated for antihypertensive potential in rats .Molecular Structure Analysis
While the exact molecular structure of “1-(2-ethoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid” was not found, a similar compound, “5-(2-ethoxyphenyl)-3-(pyridin-4-yl)-1,2,4-oxadiazole”, was found to be complexed with Human transthyretin (TTR) in a study .Scientific Research Applications
Synthesis and Tautomerism
The compound 1-(4-ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid, a variant of the target compound, has been synthesized starting from 1-azido-4-ethoxybenzene. This synthesis process reveals the compound's potential as a building block in organic synthesis, particularly in the formation of triazole derivatives. The study of its tautomerism provides insight into its chemical behavior and possible applications in designing new organic compounds (Pokhodylo & Obushak, 2022).
Antimicrobial Activity
Compounds structurally related to the target molecule, specifically N-aryl-5-(pyridin-3-yl)-1H/3H-1,2,3-triazole derivatives, have been synthesized and evaluated for antimicrobial activity. Some of these derivatives have shown moderate antimicrobial properties, suggesting the potential of the target compound in antimicrobial applications (Komsani et al., 2015).
Reduction and Mannich Reaction
The reduction and Mannich reaction of certain 1,2,4-triazol-3-one derivatives, closely related to the target compound, have been studied. These reactions are significant for their potential use in synthesizing new compounds with varied functionalities, which could be essential in developing new pharmaceuticals or materials (Fandaklı et al., 2012).
Crystallography and Structural Assessment
Studies involving compounds similar to the target molecule, like 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, focus on their crystal structures. These studies are crucial for understanding the molecular and supramolecular arrangements, which can inform the design of novel materials or drugs (Wang et al., 2017).
Synthesis with Pyridine Fragment
The synthesis of 1H-1,2,3-triazole-4-carboxylic acid derivatives with a hydrogenated pyridine fragment indicates the versatility of the target compound in synthesizing structurally diverse compounds. This is particularly relevant in the field of medicinal chemistry, where such derivatives could lead to new therapeutic agents (Pokhodylo, 2018).
properties
IUPAC Name |
1-(2-ethoxyphenyl)-5-pyridin-4-yltriazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3/c1-2-23-13-6-4-3-5-12(13)20-15(11-7-9-17-10-8-11)14(16(21)22)18-19-20/h3-10H,2H2,1H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXIHEBJPHFKNOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)O)C3=CC=NC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.